Methyl 1-[2-(2-adamantanylacetylamino)acetyl]piperidine-4-carboxylate

• IUPAC Name: methyl 1-[2-[[2-(1-adamantyl)acetyl]amino]acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C21H32N2O4/c1-27-20(26)17-2-4-23(5-3-17)19(25)13-22-18(24)12-21-9-14-6-15(10-21)8-16(7-14)11-21/h14-17H,2-13H2,1H3,(H,22,24)
• InChI Key: SCLVIRPLUXOGQE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)CNC(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C21H32N2O4
• Molecular Weight: 376.5 g/mol

Description

Chemical Reactions Analysis

Piperidine derivatives, which this compound is a part of, are involved in a wide range of chemical reactions. They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals.

Scientific Research Applications

Medicinal Chemistry Applications

Methyl 1-[2-(2-adamantanylacetylamino)acetyl]piperidine-4-carboxylate derivatives have been explored for their potential in medicinal chemistry, particularly as inhibitors of various biological targets. For example, the synthesis of piperidine derivatives has shown significant anti-acetylcholinesterase activity, suggesting potential applications in the treatment of conditions like Alzheimer's disease (Sugimoto et al., 1990). Further research into piperidine-carboxamide CCR5 antagonists, such as TAK-220, has demonstrated highly potent anti-HIV-1 activity, indicating a role in developing new therapeutic agents for HIV (Imamura et al., 2006).

Organic Synthesis

This compound and its analogs have been used as key intermediates in organic synthesis. For instance, the synthesis of methyl (2S,3S,6R)-6-(4-fluorophenyl)-2-(4-hydroxyphenyl)-piperidine-3-carboxylate through a domino reaction from Baylis–Hillman adducts demonstrates the utility of piperidine derivatives in synthesizing biologically interesting polysubstituted piperidines (Salgado et al., 2019).

Biochemical Studies

In biochemical research, derivatives of Methyl 1-[2-(2-adamantanylacetylamino)acetyl]piperidine-4-carboxylate have been studied for their effects on biological processes. For example, 2-Diethylaminoethyl 4-methylpiperazine-1-carboxylate showed protective effects in mice infected with influenza virus, highlighting the potential of piperidine derivatives in antiviral research (Lindh & Forbes, 1966).

Future Directions

Piperidine derivatives are a significant area of research in the pharmaceutical industry, with potential for new drug development. The adamantane structure is also of interest due to its rigidity and the potential for specific interactions with biological targets.